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Compound of Interest

Compound Name: 6-Quinolinecarboxylic acid

Cat. No.: B082417

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals working with 6-Quinolinecarboxylic acid (CAS No.
10349-57-2). The following procedural guidance is designed to ensure the safe handling,
storage, and disposal of this compound, grounded in established safety protocols and
regulatory standards.

Understanding the Risks: Hazard Identification

6-Quinolinecarboxylic acid is a solid, crystalline powder that presents several health hazards
upon exposure.[1] A thorough understanding of these risks is the foundation of a safe
operational plan. According to the Globally Harmonized System of Classification and Labelling
of Chemicals (GHS), 6-Quinolinecarboxylic acid is classified as follows:

o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2][3]
e Serious Eye Damage/Eye Irritation (Category 2/2A): Causes serious eye irritation.[1][2][3]

o Specific target organ toxicity — Single exposure (Category 3), Respiratory system: May
cause respiratory irritation.[2][3]

The primary routes of exposure are inhalation of the dust, skin contact, and eye contact.[2]
Ingestion is also a potential route of exposure and should be avoided.[2] Therefore, all
procedures must be designed to minimize the generation of dust and prevent physical contact.
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Personal Protective Equipment (PPE): Your First Line of
Defense

The selection and proper use of PPE are critical for preventing exposure. The required PPE is
determined by the specific handling operation and the potential for exposure. All PPE should
meet standards set by organizations such as the American National Standards Institute (ANSI)
and be compliant with OSHA's regulations in 29 CFR 1910.133.[2][4]

Recommended Personal
Hazard Category Protective Equipment Rationale
(PPE)

ANSI Z87.1-compliant safety

glasses with side shields or ) )
. Protects against airborne
chemical splash goggles.[5] A ) )
] ) particles and potential
Eye/Face Protection face shield should be worn
) splashes that can cause

over goggles when there is a ) o

_ i serious eye irritation.[1][2]
significant risk of dust

generation or splashing.[1]

A lab coat and enclosed shoes

] ] prevent incidental skin contact.
Chemical-resistant lab coat, o ] ]
) Nitrile gloves provide a barrier
fully buttoned. Chemical- ) o
) ] i against skin irritation from the
Skin Protection resistant gloves (e.g., ]
] o solid compound.[1] Gloves
disposable nitrile gloves).[5] ]
should be inspected before
Fully enclosed shoes.[5] ] )
use and changed immediately

if contaminated.

Not typically required if _
_ _ . Protects the respiratory tract
engineering controls (i.e., o
) from irritation caused by
chemical fume hood) are used ) ] i
) ) ) inhaling the fine powder.[2][3]
Respiratory Protection effectively. If dust cannot be ] )
Engineering controls are the
controlled, a NIOSH-approved o
preferred method for mitigating

respirator for particulates is o
this risk.[5]

necessary.[1][5]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=CC04501DA&productDescription=QUINOLINE-6-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://pdf.benchchem.com/1600/Personal_protective_equipment_for_handling_6_Nitroindoline_2_carboxylic_acid.pdf
https://www.tcichemicals.com/BE/en/sds/Q0077_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/Q0077_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=CC04501DA&productDescription=QUINOLINE-6-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://pdf.benchchem.com/1600/Personal_protective_equipment_for_handling_6_Nitroindoline_2_carboxylic_acid.pdf
https://pdf.benchchem.com/1600/Personal_protective_equipment_for_handling_6_Nitroindoline_2_carboxylic_acid.pdf
https://www.tcichemicals.com/BE/en/sds/Q0077_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/Q0077_EU_6N.pdf
https://pdf.benchchem.com/1600/Personal_protective_equipment_for_handling_6_Nitroindoline_2_carboxylic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=CC04501DA&productDescription=QUINOLINE-6-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/82571
https://pdf.benchchem.com/1600/Personal_protective_equipment_for_handling_6_Nitroindoline_2_carboxylic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Operational Plan: From Receipt to Disposal

A structured workflow is essential for minimizing risk. The following step-by-step guide outlines
the safe handling of 6-Quinolinecarboxylic acid throughout its lifecycle in the laboratory.

o Designated Area: All work with solid 6-Quinolinecarboxylic acid must be conducted in a
designated area, such as a certified chemical fume hood, to control dust.[5]

o Ventilation Check: Before beginning work, ensure that the chemical fume hood is functioning
correctly.[5]

o Safety Equipment: Confirm that an eyewash station and safety shower are readily accessible
and unobstructed.[2]

o Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, containers,
etc.) and PPE before handling the chemical.

e Donning PPE: Put on all required PPE as outlined in the table above before entering the
designated handling area.

o Transferring the Solid: Use a spatula to carefully transfer the solid compound. Avoid actions
that can generate dust, such as dropping the material from a height or scraping the container
vigorously.[5]

e Weighing: If weighing the compound, do so within the chemical fume hood or in a balance
enclosure to contain any dust.

e Preparing Solutions: When dissolving the compound, add the solid 6-Quinolinecarboxylic
acid to the solvent slowly to prevent splashing.[5]

o Keep Containers Closed: When not in use, ensure the primary container is tightly sealed to
prevent accidental spills or dust dispersion.[1][2]

o Clean-Up: Decontaminate all surfaces and equipment that may have come into contact with
the chemical. Use a wet wipe or a HEPA-filtered vacuum for cleaning; do not dry sweep, as
this will generate dust.
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» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should
be removed first, followed by the lab coat and eye protection.

o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling is complete, even if gloves were worn.[1][2] Do not eat, drink, or smoke in the
laboratory area.

Emergency Procedures

In the event of an accidental exposure, immediate action is crucial.

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue
rinsing and seek immediate medical attention.[1][2]

o Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation occurs,
get medical advice/attention. Remove and wash contaminated clothing before reuse.[1][2]

 Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for
breathing. If the person feels unwell, call a poison center or doctor.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[2]

o Spill: For a small spill, carefully sweep up the solid material, avoiding dust formation, and
place it into a suitable, labeled container for disposal.[2]

Storage and Disposal Plan

Proper storage and disposal are mandated by regulatory bodies like the EPA to protect both
personnel and the environment.[6][7]

o Store in a dry, cool, and well-ventilated place.[8]
» Keep the container tightly closed.[1][2]

o Store locked up.[2]
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» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2]

Disposal of 6-Quinolinecarboxylic acid and any contaminated materials must be handled as
hazardous waste in accordance with all federal, state, and local regulations.[9][10]

o Waste Segregation: All disposable materials contaminated with 6-Quinolinecarboxylic acid
(e.g., gloves, weigh boats, paper towels) must be placed in a dedicated, clearly labeled
hazardous waste container.[5]

o Container Management: The hazardous waste container must be kept closed except when
adding waste.[7]

» Disposal Route: The contents of the container must be disposed of through an approved
waste disposal plant.[2] This may involve incineration in a chemical incinerator equipped with
an afterburner and scrubber.[1] Do not empty into drains or sewer systems.[2][10]

Workflow Diagram
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Caption: Workflow for Safe Handling of 6-

Quinolinecarboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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